Cas no 1865064-08-9 (2H-Pyran-3-methanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro-)
2H-Pyran-3-methanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro- Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyran-3-methanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro-
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- Inchi: 1S/C10H19NO2/c11-7-10(3-4-10)9(12)8-2-1-5-13-6-8/h8-9,12H,1-7,11H2
- InChI Key: GCONCKLCEDNQIV-UHFFFAOYSA-N
- SMILES: C(C1COCCC1)(C1(CC1)CN)O
2H-Pyran-3-methanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01105546-1g |
[1-(Aminomethyl)cyclopropyl](oxan-3-yl)methanol |
1865064-08-9 | 95% | 1g |
¥6755.0 | 2023-03-19 | |
| Enamine | EN300-682944-0.05g |
[1-(aminomethyl)cyclopropyl](oxan-3-yl)methanol |
1865064-08-9 | 95.0% | 0.05g |
$1008.0 | 2025-03-12 | |
| Enamine | EN300-682944-0.1g |
[1-(aminomethyl)cyclopropyl](oxan-3-yl)methanol |
1865064-08-9 | 95.0% | 0.1g |
$1056.0 | 2025-03-12 | |
| Enamine | EN300-682944-0.25g |
[1-(aminomethyl)cyclopropyl](oxan-3-yl)methanol |
1865064-08-9 | 95.0% | 0.25g |
$1104.0 | 2025-03-12 | |
| Enamine | EN300-682944-0.5g |
[1-(aminomethyl)cyclopropyl](oxan-3-yl)methanol |
1865064-08-9 | 95.0% | 0.5g |
$1152.0 | 2025-03-12 | |
| Enamine | EN300-682944-1.0g |
[1-(aminomethyl)cyclopropyl](oxan-3-yl)methanol |
1865064-08-9 | 95.0% | 1.0g |
$1200.0 | 2025-03-12 | |
| Enamine | EN300-682944-2.5g |
[1-(aminomethyl)cyclopropyl](oxan-3-yl)methanol |
1865064-08-9 | 95.0% | 2.5g |
$2351.0 | 2025-03-12 | |
| Enamine | EN300-682944-5.0g |
[1-(aminomethyl)cyclopropyl](oxan-3-yl)methanol |
1865064-08-9 | 95.0% | 5.0g |
$3479.0 | 2025-03-12 | |
| Enamine | EN300-682944-10.0g |
[1-(aminomethyl)cyclopropyl](oxan-3-yl)methanol |
1865064-08-9 | 95.0% | 10.0g |
$5159.0 | 2025-03-12 |
2H-Pyran-3-methanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 2H-Pyran-3-methanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro-
Comprehensive Overview of 2H-Pyran-3-methanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro- (CAS No. 1865064-08-9)
2H-Pyran-3-methanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro- (CAS No. 1865064-08-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a tetrahydro-2H-pyran core, which is a common motif in many bioactive molecules, combined with an aminomethylcyclopropyl substituent. The presence of these functional groups makes it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and development.
The 2H-Pyran-3-methanol derivative is often explored for its potential applications in medicinal chemistry. Researchers are particularly interested in its role as a building block for designing novel therapeutics, especially in the fields of central nervous system (CNS) disorders and anti-inflammatory agents. The compound's structural versatility allows for modifications that can enhance its pharmacokinetic properties, such as solubility and bioavailability, which are critical factors in drug development.
One of the key advantages of 2H-Pyran-3-methanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro- is its stability under various chemical conditions. This makes it a reliable candidate for multi-step synthetic processes. Additionally, the cyclopropyl ring in its structure is known to confer rigidity, which can be beneficial in optimizing the binding affinity of drug candidates to their target proteins. This has led to increased interest in the compound for structure-activity relationship (SAR) studies.
In recent years, the demand for 2H-Pyran-3-methanol derivatives has risen, driven by the growing focus on precision medicine and personalized therapeutics. The compound's ability to serve as a scaffold for diverse pharmacological activities aligns well with the trend toward targeted therapies. For instance, its potential use in neuroprotective agents has been a hot topic in scientific forums, as neurodegenerative diseases like Alzheimer's and Parkinson's continue to pose significant challenges to global health.
The synthesis of 2H-Pyran-3-methanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro- typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as asymmetric catalysis and green chemistry approaches are increasingly being employed to improve the efficiency and sustainability of its production. These innovations are particularly relevant in light of the pharmaceutical industry's push toward environmentally friendly manufacturing practices.
From a market perspective, CAS No. 1865064-08-9 is gaining traction among suppliers and contract research organizations (CROs) specializing in high-value chemical intermediates. Its niche applications and the growing need for customized synthetic solutions have contributed to its rising prominence. Furthermore, the compound's compatibility with high-throughput screening (HTS) platforms makes it a valuable asset in early-stage drug discovery programs.
In conclusion, 2H-Pyran-3-methanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro- represents a promising chemical entity with broad potential in pharmaceutical research and development. Its unique structural features, combined with its applicability in cutting-edge therapeutic areas, position it as a compound of significant interest for both academic and industrial researchers. As the field of medicinal chemistry continues to evolve, this compound is likely to play an increasingly important role in the discovery of next-generation therapeutics.
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